c-(1-Methyl-1h-imidazol-2-yl)-c-p-tolyl-methylamine dihydrochloride

Specification

• CAS No.: 1216236-39-3
• Molecular Formula: C12H17Cl2N3
• Molecular Weight: 274.189
• IUPAC Name: (1-methylimidazol-2-yl)-(4-methylphenyl)methanamine;dihydrochloride
• Standard InChI: InChI=1S/C12H15N3.2ClH/c1-9-3-5-10(6-4-9)11(13)12-14-7-8-15(12)2;;/h3-8,11H,13H2,1-2H3;2*1H
• Standard InChI Key: QMQDNVHYOSPAGV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(C2=NC=CN2C)N.Cl.Cl

Introduction

Chemical Identity and Structural Characteristics

C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine dihydrochloride is an organic compound classified as an imidazole derivative. It is identified by the CAS number 1216236-39-3, which serves as its unique chemical identifier in scientific databases and literature. The compound is also known by alternative nomenclature such as "1H-Imidazole-2-methanamine, 1-methyl-α-(4-methylphenyl)-, hydrochloride (1:2)" as referenced in chemical catalogs.

Molecular Structure and Properties

The compound features a core structure consisting of a 1-methyl-1H-imidazole moiety bonded to a p-tolyl group. The dihydrochloride form indicates that two hydrochloride molecules are associated with the base compound, which affects its solubility and chemical reactivity. The structure contains three nitrogen atoms, providing potential sites for hydrogen bonding and chemical interactions with biological molecules.

The molecular formula of the dihydrochloride salt is C12H17Cl2N3, with a precise molecular weight of 274.19 g/mol. This corresponds to the addition of two HCl molecules to the free base form, which has a molecular formula of C12H15N3 and a molecular weight of 201.27 g/mol.

Physical Properties and Chemical Characteristics

Key Chemical Properties

The compound contains several functional groups that contribute to its chemical reactivity:

• The imidazole ring, which possesses aromatic properties and can participate in various chemical reactions

• The amino group (-NH2), which can function as a nucleophile in chemical reactions

• The p-tolyl group, which provides hydrophobic characteristics and potential for π-π interactions

• The dihydrochloride salt formation, which affects solubility and pH-dependent behavior

Research Applications and Biological Activities

Biochemical Research Applications

C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine dihydrochloride has applications in various research domains. Its unique structure enables interaction with diverse biological targets, potentially leading to applications in drug development research or as a tool in biochemical studies.

Similar compounds with the imidazole scaffold have been investigated for their potential roles in microbiological and pharmacological research. The free base form has been studied for its chemical and biological properties, providing insights into potential applications of the dihydrochloride salt.

Related Compounds and Structural Analogs

Structural Comparisons with Related Compounds

A structurally similar compound is C-(1-Methyl-1H-imidazol-2-yl)-C-m-tolyl-methylamine dihydrochloride (CAS: 1177309-41-9), which differs in the position of the methyl group on the tolyl ring (meta position instead of para). This structural variation may result in different chemical and biological properties due to the altered electronic distribution and steric effects.

Table 1: Comparison of Key Properties Between p-tolyl and m-tolyl Derivatives

Property	C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine dihydrochloride	C-(1-Methyl-1H-imidazol-2-yl)-C-m-tolyl-methylamine dihydrochloride
CAS Number	1216236-39-3	1177309-41-9
Molecular Formula	C12H17Cl2N3	C12H17Cl2N3
Molecular Weight	274.19 g/mol	274.19 g/mol
Methyl Position	Para (p-)	Meta (m-)
IUPAC Name	(1-methylimidazol-2-yl)-(4-methylphenyl)methanamine;dihydrochloride	(1-methylimidazol-2-yl)-(3-methylphenyl)methanamine;dihydrochloride

Free Base Form

The free base form of the compound, C-(1-Methyl-1H-imidazol-2-yl)-C-p-tolyl-methylamine (CAS: 933745-69-8), has a molecular formula of C12H15N3 and a molecular weight of 201.27 g/mol. The conversion between the free base and the dihydrochloride salt is an important consideration for applications requiring different solubility profiles or pH-dependent behaviors.